Cas no 2171817-59-5 (2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid)
2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid
- 2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid
- 2171817-59-5
- EN300-1480981
-
- Inchi: 1S/C27H30N2O5S/c30-24(31)15-18-17-35-14-13-29(18)25(32)27(11-5-6-12-27)28-26(33)34-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,18,23H,5-6,11-17H2,(H,28,33)(H,30,31)
- InChI Key: ZWAQARANVPQUAM-UHFFFAOYSA-N
- SMILES: S1CCN(C(CC(=O)O)C1)C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 494.18754324g/mol
- Monoisotopic Mass: 494.18754324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 778
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 121Ų
2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1480981-1.0g |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1480981-50mg |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1480981-100mg |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1480981-250mg |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1480981-500mg |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1480981-1000mg |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1480981-2500mg |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1480981-5000mg |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1480981-10000mg |
2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]thiomorpholin-3-yl}acetic acid |
2171817-59-5 | 10000mg |
$14487.0 | 2023-09-28 |
2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid
Introduction to 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic Acid (CAS No. 2171817-59-5)
2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid, identified by its CAS number 2171817-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of fluorene, morpholine, and cyclopentanecarboxylate moieties. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.
The fluorene moiety, a prominent feature in this molecule, is widely recognized for its role as a luminescent marker and is frequently employed in the design of bioimaging agents. Its incorporation into the molecular structure of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid suggests potential applications in diagnostic imaging techniques, particularly in the development of probes for cellular and molecular studies. The morpholine ring, on the other hand, is known for its stability and bioavailability, making it a common component in many pharmacologically active compounds. Its presence in this molecule may contribute to improved pharmacokinetic profiles, enhancing the compound's suitability for therapeutic purposes.
The cyclopentanecarboxylate group adds another layer of complexity to the compound's structure, providing a site for further functionalization and interaction with biological targets. This moiety is often found in drugs that require specific binding interactions with proteins or enzymes, which could be leveraged to develop targeted therapies. The overall architecture of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid thus positions it as a versatile scaffold for medicinal chemistry innovation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such complex molecules more efficiently. The use of high-throughput screening and virtual screening techniques has facilitated the identification of novel pharmacophores within this compound. For instance, studies have shown that the combination of fluorene and morpholine moieties can enhance binding affinity to certain biological receptors, making this compound a promising candidate for further investigation.
In addition to its structural complexity, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid exhibits interesting physicochemical properties that make it attractive for pharmaceutical applications. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its feasibility as a drug candidate. Preliminary studies have indicated that this compound maintains stability under acidic and basic conditions, suggesting potential oral bioavailability. Furthermore, its fluorescence characteristics make it suitable for use in real-time monitoring of biological processes, which could be invaluable in both research and clinical settings.
The synthesis of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluorene methoxycarbonyl group followed by the attachment of the cyclopentanecarboxylate moiety are critical steps that require careful optimization. Advances in synthetic methodologies have enabled chemists to streamline these processes, reducing both time consumption and waste generation. This aligns with the growing emphasis on green chemistry principles in pharmaceutical research.
From a biological perspective, the potential applications of 2-{4-1-(9H-fluoren -9 - ylmethoxycarbony l)amino)cyclopentanecarbox yl thiomorpholin -3 - y l}acetic acid are diverse. Initial investigations have hinted at its efficacy in modulating pathways associated with inflammation and neurodegeneration. The morpholine ring is particularly relevant here, as it has been shown to interact with certain enzymes involved in these processes. Additionally, the fluorene moiety could serve as a handle for further derivatization, allowing researchers to fine-tune the compound's biological activity.
The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms has further accelerated the exploration of this compound's therapeutic potential. By leveraging these tools, researchers can conduct rapid screenings to identify optimal dosages and assess toxicity profiles more effectively than traditional methods alone would permit. This interdisciplinary approach not only enhances the efficiency of drug discovery but also ensures that compounds like 2-{4 - 1 - ({( 9 H - fluore n e - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o ) c y c l o p e n t an ec arb o n y l th i om orph olin - 3 - y l }a cetic acid are developed with both safety and efficacy in mind.
In conclusion,2-{4 - 1 - ({( 9 H - fluore ne - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o ) c y c l o p e n t an ec arb o n y l th i om orph olin - 3 - y l }a cetic acid (CAS No . 2171817 -59 -5) represents a significant advancement in pharmaceutical chemistry with its complex structure offering numerous possibilities for therapeutic applications . Its unique combination of functional groups , coupled with recent technological advancements , positions it as a promising candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly vital role in shaping future treatments across various medical disciplines .
2171817-59-5 (2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylthiomorpholin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)